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These application notes provide a detailed protocol for performing fluorescein angiography (FA)
in various animal models. FA is a crucial in-vivo imaging technique used to visualize the retinal
and choroidal vasculature. This procedure is instrumental in preclinical research for studying
ocular diseases such as age-related macular degeneration (AMD), diabetic retinopathy, and
choroidal neovascularization (CNV).[1][2][3][4][5]

Principle of Fluorescein Angiography

Fluorescein angiography is a diagnostic procedure that uses a special camera to record blood
flow in the retina and choroid.[6] A fluorescent dye, sodium fluorescein, is injected into the
bloodstream.[6] As the dye travels through the blood vessels of the eye, a series of
photographs are taken to visualize the vascular structure and identify any abnormalities, such
as leakage from damaged vessels.[3][7] This technique is highly valuable for both qualitative
and gquantitative assessment of vascular leakage and neovascularization in various animal
models of ocular diseases.[1][4]

Experimental Protocols

A generalized protocol for fluorescein angiography is outlined below. Specific parameters may
need to be optimized depending on the animal model and the specific research question.
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Animal Preparation

o Anesthesia: Anesthetize the animal to ensure it remains motionless during the procedure.
The choice of anesthetic is critical and can influence physiological parameters.[8] Commonly
used anesthetics are listed in the table below. Monitor the animal's vital signs throughout the
procedure.

» Pupil Dilation: Dilate the pupils of the eye to be imaged using a topical mydriatic agent, such
as 1% tropicamide and/or 10% phenylephrine hydrochloride.[7][8] This allows for a wider and
clearer view of the fundus.

o Positioning: Place the anesthetized animal on a heated platform to maintain body
temperature.[7] Position the animal so that the eye to be imaged is properly aligned with the
fundus camera. Application of a lubricating gel or artificial tears can prevent corneal
dehydration.[7][9]

Fluorescein Dye Injection

o Dye Preparation: Prepare a sterile solution of sodium fluorescein. The concentration will vary
depending on the animal model and injection route.[7] Protect the solution from light as
fluorescein is light-sensitive.[7]

« Injection Route: The dye can be administered via two primary routes:

o Intravenous (IV) Injection: This is the preferred method for rapid and consistent dye
delivery, allowing for clear visualization of the early arterial phase. Common injection sites
include the tail vein in rodents or the jugular vein.[10][11]

o Intraperitoneal (IP) Injection: This method is technically easier but results in a slower and
more variable absorption of the dye, which may obscure the early phases of the
angiogram.[1][11]

« Injection Volume and Timing: The volume of fluorescein solution depends on the animal's
weight and the dye concentration. The injection should be administered as a bolus, and
image acquisition should commence immediately.[11]

Image Acquisition
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e Fundus Camera Setup: Use a fundus camera equipped with the appropriate filters for
fluorescein angiography (excitation filter ~488 nm, barrier filter ~520 nm).[7]

e Imaging Sequence: A rapid sequence of images should be captured to document the
different phases of the angiogram:

o Choroidal (Pre-arterial) Phase: Occurs within seconds after injection and shows the filling
of the choroidal vessels.

o Arterial Phase: Shows the filling of the retinal arteries.
o Arteriovenous Phase: Both arteries and veins are filled with the dye.
o Venous Phase: The veins are maximally fluorescent.

o Late Phase (Recirculation): Occurs several minutes after injection and can reveal leakage
or staining.[3][6] Image capture can continue for up to 10-15 minutes to document late-
phase leakage.[6][11]

Post-Procedure Care

e Recovery: After imaging, allow the animal to recover from anesthesia on a heating pad.[7]
o Eye Care: Apply lubricant eye drops to prevent dryness.[7]

e Monitoring: Monitor the animal until it is fully recovered.[7]

Data Presentation: Quantitative Parameters for
Fluorescein Angiography in Different Animal Models

The following table summarizes key quantitative parameters for performing fluorescein
angiography in common animal models. These values are intended as a starting point and may
require optimization for specific experimental conditions.
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Non-Human

Parameter Mouse Rat Rabbit .
Primate
Medetomidine
Ketamine (80- Ketamine (40 HCI (0.04 mg/kg)
) 100 mg/kg) + Ketamine/Xylazin  mg/kg) + +
Anesthesia ) . i .
Xylazine (5-10 e IP[11] Xylazine (5 Tiletamine/Zolaz
ma/kg) IP[7][8] mg/kg) IM[12] epam (2 mg/kg)
[13]
1% Tropicamide,
Lo 10% 1% o —
Pupil Dilation ) ) ) 1% Tropicamide 1% Tropicamide
Phenylephrine Tropicamide[11]
HCI[7][8]
Fluorescein 1% or 2.5%(7] N
) 10%[9][11] 10%[12] Not specified
Concentration [14]
100 pL (1%)
) IP[7], 0.1 ml 5 mg/kg IV[10],
Fluorescein 0.2 ml (10%) N
(2.5%) IP[14], 5 0.1 mL/kg (10%) Not specified
Dosage/Volume i IV[12]
pL/g body weight 1V or IP[11]
IP[8]
IV (jugular or tall )
o IP[71[8][14], IV ) IV (marginal ear
Injection Route T vein)[10][11], ] v
(tail vein) vein)[12]
IP[11]
Imaging Start Immediately after Immediately after Immediately after -
) o o o Not specified
Time injection[7] injection[11] injection[12]
) ] At least 5 Up to 10 N Upto5
Imaging Duration ) i Not specified i
minutes[7] minutes[11] minutes[13]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for performing fluorescein angiography in

animal models.
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Fluorescein Angiography Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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